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Compound Name:
2-

((Difluoromethyl)sulfonyl)pyridine

Cat. No.: B589232 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of the ¹H and ¹⁹F Nuclear Magnetic

Resonance (NMR) spectroscopic data for the compound 2-
((Difluoromethyl)sulfonyl)pyridine, also known as difluoromethyl 2-pyridyl sulfone. This

document is intended for researchers, scientists, and professionals in the field of drug

development and organic chemistry, offering a centralized resource for the compound's

characterization and the methodologies for its analysis.

Core Spectroscopic Data
The following tables summarize the quantitative ¹H and ¹⁹F NMR spectroscopic data for 2-
((Difluoromethyl)sulfonyl)pyridine, as characterized in deuterated chloroform (CDCl₃).

Table 1: ¹H NMR Spectroscopic Data
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Chemical Shift
(δ) ppm

Multiplicity
Coupling
Constant (J)
Hz

Integration Assignment

8.78 d 4.7 1H Pyridine H6

8.12 d 7.9 1H Pyridine H3

8.01 td 7.8, 1.8 1H Pyridine H4

7.65 ddd 7.6, 4.8, 1.0 1H Pyridine H5

6.64 t 52.8 1H SO₂CHF₂

Table 2: ¹⁹F NMR Spectroscopic Data
Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

Assignment

-112.4 d 52.8 SO₂CF₂

Experimental Protocols
The NMR spectra were acquired according to the following general procedure.

Instrumentation: NMR spectra were recorded on a 400 MHz spectrometer.

Sample Preparation: The sample of 2-((Difluoromethyl)sulfonyl)pyridine was dissolved in

deuterated chloroform (CDCl₃).

¹H NMR Spectroscopy: Proton NMR spectra were acquired at 400 MHz. Chemical shifts are

reported in parts per million (ppm) relative to tetramethylsilane (TMS) as an internal standard (δ

0.00).

¹⁹F NMR Spectroscopy: Fluorine-19 NMR spectra were acquired at a frequency of 376 MHz.

Chemical shifts are reported in parts per million (ppm) relative to CFCl₃ as an external standard

(δ 0.0).
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The synthesis of 2-((difluoromethyl)sulfonyl)pyridine involves a two-step process starting

from 2-mercaptopyridine. The subsequent characterization relies on standard spectroscopic

techniques.
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Synthesis and characterization workflow.
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To cite this document: BenchChem. [Spectroscopic and Methodological Profile of 2-
((Difluoromethyl)sulfonyl)pyridine: A Technical Guide]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b589232#1h-and-19f-nmr-spectroscopic-
data-of-2-difluoromethyl-sulfonyl-pyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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